Cas no 2172511-21-4 (5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid
• CAS No: 2172511-21-4
• MF: C₁₅H₂₁BrN₄O₄
• MW: 401.255642652512
• CID: 6449279
• PubChem ID: 165807492
• Update Time: 2025-06-10

5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid
• 2172511-21-4
• EN300-1456733
• 5-bromo-2-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid

• Inchi： 1S/C15H21BrN4O4/c1-9-8-19(14(23)24-15(2,3)4)5-6-20(9)13-17-7-10(16)11(18-13)12(21)22/h7,9H,5-6,8H2,1-4H3,(H,21,22)
• InChI Key： YEUUAHLIPHYUQR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 400.07462g/mol
• Monoisotopic Mass: 400.07462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid

Introduction to 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic Acid (CAS No. 2172511-21-4)

The compound 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid, with the CAS number 2172511-21-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine atom, a tert-butoxycarbonyl group, and a piperazine moiety, contribute to its unique chemical properties and reactivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases. Pyrimidine derivatives have emerged as a crucial class of compounds due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid makes it a promising candidate for further investigation in drug discovery.

The bromine atom in this compound is particularly noteworthy as it can serve as a handle for further chemical modifications, allowing researchers to explore various derivatization strategies. This flexibility is essential for optimizing the pharmacological properties of the molecule, such as its solubility, bioavailability, and binding affinity to biological targets. Additionally, the tert-butoxycarbonyl group provides stability to the molecule during synthetic processes and can be later removed under specific conditions to reveal more reactive intermediates.

The piperazine moiety is another key feature that contributes to the biological activity of this compound. Piperazine derivatives are known for their ability to modulate neurotransmitter systems and have been used in the development of drugs for conditions such as schizophrenia and epilepsy. The presence of a methyl group on the piperazine ring further enhances its potential as a pharmacophore, influencing both its physical properties and its interactions with biological targets.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral and anticancer agents. For instance, modifications of the pyrimidine core have led to the discovery of several inhibitors that target viral polymerases or kinases involved in cancer progression. The compound 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid represents an intriguing example of how structural optimization can lead to the identification of new lead compounds with potent biological activity.

In addition to its potential applications in drug development, this compound may also serve as a valuable intermediate in synthetic chemistry. The combination of functional groups present in its structure allows for diverse synthetic pathways, enabling researchers to access related compounds with different biological profiles. This versatility makes it an attractive building block for medicinal chemists seeking to explore new chemical space.

The synthesis of 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom typically involves halogenation reactions, while the incorporation of the tert-butoxycarbonyl group often requires protection-deprotection strategies to prevent unwanted side reactions. The piperazine moiety is typically introduced via nucleophilic substitution reactions, where appropriate precursors are chosen based on their reactivity and compatibility with other functional groups.

Ongoing research efforts are focused on understanding the mechanism of action of this compound and its derivatives. By elucidating how it interacts with biological targets, researchers can gain insights into its potential therapeutic applications and identify ways to improve its efficacy and safety profile. Preclinical studies are being conducted to evaluate its activity against various disease models, providing valuable data for further development.

The use of computational methods has also played a significant role in the study of this compound. Molecular modeling techniques can help predict how it binds to biological targets and provide insights into its mode of action. These computational approaches are often used in conjunction with experimental data to guide synthetic efforts and optimize drug-like properties.

In conclusion, 5-bromo-2-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}pyrimidine-4-carboxylic acid (CAS No. 2172511-21-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for pyrimidine derivatives, this compound is likely to play an important role in the development of next-generation therapeutic agents.